Cas no 103-04-8 (2-(phenylsulfanyl)acetic acid)
2-(phenylsulfanyl)acetic acid structure
Product Name:2-(phenylsulfanyl)acetic acid
CAS No:103-04-8
MF:C8H8O2S
MW:168.212921142578
MDL:MFCD00004355
CID:35206
PubChem ID:59541
Update Time:2026-05-14
2-(phenylsulfanyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- (Phenylthio)acetic acid
- Phenylmercaptoacetic acid~S-Phenylthioglycolic acid~Thiophenoxyacetic acid
- 2-Phenylsulfanylacetic Acid
- Phenyl thioacetic acid
- Phenylmercaptoaceticacid
- (Phenylmercapto)acetic Acid
- S-Phenylthioglycolic Acid
- Thiophenoxyacetic Acid
- Aceticacid, (phenylthio)- (6CI,7CI,8CI,9CI)
- (S-Phenylmercapto)acetic acid
- 2-(Phenylsulfanyl)acetic acid
- 2-(Phenylthio)aceticacid
- Carboxymethyl phenyl sulfide
- NSC 9582
- Phenylthioglycolic acid
- a-Carboxythioanisole
- (phenylthio)acetic
- RARECHEM AL BO 0363
- α-Carboxythioanisole
- (PHENYLTHIO)ACETIC A
- (Phenylthio)acetiAcid
- Aceticacid,(phenylthio)-
- Phenylmercaptoacetic acid
- 2-(Phenylthio)acetic acid
- Phenylthio)acetic ac
- Phenylthioglycolicacid
- (Phenylsulfanyl)acetic acid
- (Phenylthio)aceticacid
- Acetic acid, (phenylthio)-
- 2-Mercapto-2-phenylacetic acid
- M12342PPGS
- MOTOSAGBNXXRRE-UHFFFAOYSA-N
- 2-(phenylsulfanyl)acetic acid
-
- MDL： MFCD00004355
- Inchi： 1S/C8H8O2S/c9-8(10)6-11-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
- InChI Key： MOTOSAGBNXXRRE-UHFFFAOYSA-N
- SMILES： S(C([H])([H])C(=O)O[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
- BRN： 2045072
Computed Properties
- Exact Mass: 168.02500
- Monoisotopic Mass: 168.0245
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 62.6
Experimental Properties
- Color/Form: Lumpy powder with a foul smell.
- Density: 1.1400
- Melting Point: 62.0 to 66.0 deg-C
- Boiling Point: 258 °C at 760 mmHg
- Flash Point: 109.9 °C
- PSA: 62.60000
- LogP: 1.86330
- Solubility: Not determined
2-(phenylsulfanyl)acetic acid Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315,H319,H335
- Warning Statement： P261,P305+P351+P338
- Hazardous Material transportation number：UN 3335
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
2-(phenylsulfanyl)acetic acid Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(phenylsulfanyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101811-25g |
2-(phenylsulfanyl)acetic acid |
103-04-8 | 98% | 25g |
¥187.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101811-5g |
2-(phenylsulfanyl)acetic acid |
103-04-8 | 98% | 5g |
¥48.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101811-100g |
2-(phenylsulfanyl)acetic acid |
103-04-8 | 98% | 100g |
¥598.90 | 2023-09-01 | |
| TRC | P307921-100mg |
(Phenylthio)acetic Acid |
103-04-8 | 100mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P307921-500mg |
(Phenylthio)acetic Acid |
103-04-8 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P307921-1g |
(Phenylthio)acetic Acid |
103-04-8 | 1g |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR916733-25g |
(Phenylthio)acetic acid |
103-04-8 | 98+% | 25g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR916733-100g |
(Phenylthio)acetic acid |
103-04-8 | 98+% | 100g |
£58.00 | 2025-02-20 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | T33006-25G |
2-(phenylsulfanyl)acetic acid |
103-04-8 | 25g |
¥557.7 | 2023-11-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P68620-100g |
2-(Phenylthio)acetic acid |
103-04-8 | 100g |
¥816.0 | 2021-09-08 |
2-(phenylsulfanyl)acetic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
103-04-8 (2-(phenylsulfanyl)acetic acid) Related Products
- 3406-76-6((4-Bromo-phenylsulfanyl)-acetic acid)
- 17277-58-6(methyl 2-(phenylsulfanyl)acetate)
- 20965-30-4(Ethanol, 2-(phenylthio)-, acetate)
- 17431-94-6(2-(phenylsulfanyl)propanoic acid)
- 93857-64-8(Acetic acid,2-(2-naphthalenylthio)-, sodium salt (1:1))
- 42580-38-1(2-(4-Hydroxyphenyl)sulfanylacetic acid)
- 3996-29-0(2-(4-methylphenyl)sulfanylacetic acid)
- 93-21-0(Acetic acid,2-(2-naphthalenylthio)-)
- 32300-63-3(1-Propanol, 2-(phenylthio)-, acetate)
- 61494-53-9(Acetic acid, (1-pyrenylthio)-)
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